![molecular formula C17H18F2N2O4S B4842474 5-{[(2,6-difluorophenyl)amino]sulfonyl}-N-isopropyl-2-methoxybenzamide](/img/structure/B4842474.png)
5-{[(2,6-difluorophenyl)amino]sulfonyl}-N-isopropyl-2-methoxybenzamide
Overview
Description
5-{[(2,6-difluorophenyl)amino]sulfonyl}-N-isopropyl-2-methoxybenzamide, commonly known as DAS-181, is a novel antiviral drug that has shown promising results in scientific research for the treatment of various viral infections. It is a small molecule compound that was designed to target sialic acid receptors on the surface of human cells, which are used by many viruses as a means of entry into host cells.
Mechanism of Action
DAS-181 works by cleaving sialic acid receptors on the surface of human cells, which prevents the attachment and entry of viruses into host cells. This mechanism of action is unique compared to other antiviral drugs, which typically target viral proteins or enzymes involved in viral replication.
Biochemical and Physiological Effects:
DAS-181 has been shown to have minimal toxicity in preclinical and clinical studies. It is well-tolerated by patients and does not appear to cause any significant side effects. DAS-181 has also been shown to have a broad spectrum of antiviral activity, which makes it a promising candidate for the treatment of various viral infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of DAS-181 is its unique mechanism of action, which makes it effective against a broad range of viruses. However, the synthesis of DAS-181 is complex and requires expertise in organic chemistry. Additionally, the cost of producing DAS-181 may be prohibitive for some research labs.
Future Directions
There are several potential future directions for the development of DAS-181. One area of research is the use of DAS-181 for the treatment of emerging viral infections, such as COVID-19. Another area of research is the development of new formulations of DAS-181 that may improve its efficacy and reduce its cost. Additionally, further studies are needed to determine the long-term safety and efficacy of DAS-181 in humans.
Scientific Research Applications
DAS-181 has been extensively studied for its antiviral activity against various viruses, including influenza, parainfluenza, and human metapneumovirus. In preclinical studies, DAS-181 has been shown to prevent viral replication and reduce viral titers in infected cells. In clinical trials, DAS-181 has demonstrated efficacy in reducing the severity and duration of influenza symptoms.
properties
IUPAC Name |
5-[(2,6-difluorophenyl)sulfamoyl]-2-methoxy-N-propan-2-ylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F2N2O4S/c1-10(2)20-17(22)12-9-11(7-8-15(12)25-3)26(23,24)21-16-13(18)5-4-6-14(16)19/h4-10,21H,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXADKRRGFZJWCF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=C(C=CC=C2F)F)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F2N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.